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Compound of Interest

Compound Name: Indium-114

CAS No.: 13981-55-0

Cat. No.: B1232766

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and radioactive decay

properties of indium isotopes. It is designed to serve as a core reference for researchers,

scientists, and professionals involved in drug development, particularly in the field of nuclear

medicine and radiopharmaceuticals. The guide details the characteristics of naturally occurring

and synthetic indium isotopes, outlines experimental methodologies for their production and

analysis, and presents key data in a structured format for ease of reference.

Overview of Indium Isotopes
Indium (49In) is a chemical element with two naturally occurring primordial nuclides: 113In and

115In.[1][2] Beyond these, a significant number of radioactive isotopes have been synthesized,

ranging in mass number from 96 to 137.[3] While most of these radioisotopes have very short

half-lives, a few possess decay characteristics that make them exceptionally valuable in

medical diagnostics and therapeutic applications, as well as in fundamental physics research.

[4] The most notable among these are Indium-111 (111In) and the metastable Indium-113m

(113mIn).[2]
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Data on Indium Isotopes
The properties of indium's most significant isotopes are summarized below. Quantitative data

are presented in tabular format to facilitate comparison.

Naturally Occurring Isotopes
Indium as found in nature is a mix of two isotopes. The most abundant, 115In, is weakly

radioactive, exhibiting an extremely long half-life.[1][2]

Isotope
Atomic

Mass (u)

Natural

Abundanc

e (%)

Spin and

Parity (Iπ)

Half-Life

(T1/2)

Decay

Mode

Daughter

Isotope

113In
112.90406

1
4.29 9/2+ Stable - -

115In
114.90388

2
95.71 9/2+

4.41 x

1014 years
β⁻ 115Sn

Table 1: Properties of naturally occurring indium isotopes. Data sourced from multiple

references.[1][2][3][5][6]

Key Radioactive Isotopes
Several synthetic radioisotopes of indium are of significant scientific and medical interest. Their

decay characteristics are crucial for their application.
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Isotope Half-Life (T1/2) Decay Mode(s)

Primary

Emissions

(Energy,

Abundance)

Daughter

Isotope(s)

109In 4.2 hours
Electron Capture

(EC)

γ: 203 keV, 624

keV, 829 keV
109Cd

111In 2.8048 days
Electron Capture

(EC)

γ: 171.3 keV

(91%), 245.4 keV

(94%)

111Cd

112In 14.4 minutes EC, β⁻
γ: 156.6 keV

(13.1%)
112Cd, 112Sn

113mIn 99.476 minutes
Isomeric

Transition (IT)

γ: 391.7 keV

(64.9%)
113In

114m1In 49.51 days

Isomeric

Transition (IT),

β⁻

γ: 190.3 keV

(15.6%)
114In, 114Sn

116m1In 54.29 minutes β⁻

γ: 138.3 keV

(3.8%), 416.9

keV (28.4%),

1293.6 keV

(84.8%)

116Sn

Table 2: Decay characteristics of key radioactive indium isotopes used in research and

medicine.[1][5][7][8][9]

Experimental Methodologies
The production and characterization of indium isotopes involve specific and precise

experimental protocols. This section details the methodologies for the production of medically

relevant isotopes and the determination of their decay properties.

Production of Indium-111
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Indium-111 is a critical isotope for diagnostic imaging in nuclear medicine.[10] It is artificially

produced in a cyclotron.

Protocol: Cyclotron Production of 111In

Target Material: High-purity, isotopically enriched Cadmium-112 (112Cd) is used as the

target material.

Irradiation: The 112Cd target is bombarded with a high-energy proton beam in a cyclotron.

The most common nuclear reaction is 112Cd(p, 2n)111In.[8][11] This reaction involves a

proton (p) striking the 112Cd nucleus, leading to the emission of two neutrons (2n) and the

formation of 111In.

Chemical Separation: Post-irradiation, the target is dissolved. The 111In is then chemically

separated from the unreacted cadmium target material and any other radionuclidic

impurities. This process often involves ion-exchange chromatography to ensure high

chemical and radionuclidic purity of the final 111InCl3 solution.[8]

Quality Control: The final product undergoes rigorous quality control tests. This includes

verification of radionuclidic purity using gamma spectroscopy, assessment of chemical purity,

and ensuring sterility and apyrogenicity for medical use.

Production of Indium-113m
Indium-113m is a short-lived gamma-emitting isotope used for diagnostic imaging.[12] It is

obtained from a radionuclide generator system.

Protocol: 113Sn/113mIn Generator Elution

Generator System: The generator contains the longer-lived parent isotope, Tin-113 (113Sn,

T1/2 = 115 days), which is adsorbed onto a stationary phase, typically a column of silicic acid

or zirconium oxide.[12][13]

Radioactive Equilibrium: The 113Sn decays to the metastable 113mIn. Over time, a transient

equilibrium is reached where the ratio of 113mIn to 113Sn activity becomes nearly constant.

Maximum 113mIn activity is available for elution approximately every 7 hours (around 4 half-

lives of 113mIn).[12]
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Elution: The 113mIn daughter is selectively removed (eluted) from the column by passing a

sterile eluent, typically a dilute solution of hydrochloric acid (e.g., 0.05 N HCl), through it.[12]

[13] The 113Sn parent remains bound to the column.

Eluate Collection: The resulting solution, containing 113mInCl3, is collected in a sterile vial.

This eluate is then used for the preparation of various radiopharmaceuticals.

113Sn/113mIn Generator

Parent: 113Sn (T1/2 = 115 d)
Adsorbed on Column

Daughter: 113mIn (T1/2 = 99.5 min)
Generated via EC

Decay

Eluate:
113mInCl3 Solution

Collected

0.05 N HCl Eluent

Elution

Radiopharmaceutical
Labeling

Click to download full resolution via product page

Caption: Workflow of a 113Sn/113mIn radionuclide generator system.

Measurement of Decay Properties
Determining the precise decay characteristics of isotopes is fundamental to their application

and to nuclear physics.
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Protocol: High-Precision Measurement of 115In Beta Decay

Recent advancements have allowed for highly accurate measurements of the extremely slow

beta decay of 115In.[14]

Detector: A cryogenic calorimeter (bolometer) is used. This involves a crystal containing

indium, such as Lithium Indium Diselenide (LiInSe₂), cooled to temperatures near absolute

zero (millikelvin range).[14]

Detection Principle: When an 115In nucleus within the crystal undergoes beta decay, the

emitted electron deposits its energy into the crystal lattice. This minute energy deposition

causes a measurable, transient increase in the crystal's temperature.[14][15]

Signal Reading: Highly sensitive thermometers, such as transition-edge sensors, are

coupled to the crystal to detect these small temperature changes and convert them into

electrical pulses.

Data Analysis: The energy spectrum of the decay electrons is reconstructed from the

recorded pulses. By comparing this experimental spectrum with theoretical models and

carefully accounting for background events, a precise measurement of the decay rate and

half-life can be extracted.[14]

Protocol: Beta-Delayed Gamma-Ray Spectroscopy

This technique is crucial for studying the decay of very neutron-rich isotopes, which are often

produced at specialized facilities like CERN-ISOLDE.[16]

Isotope Production: Neutron-rich indium isotopes are produced via fission of a target like

uranium carbide, induced by high-energy protons.[16]

Isotope Separation: The desired indium isotopes are selectively ionized (e.g., using laser

ionization) and then separated by mass in an online mass separator.

Decay Measurement: The separated, purified beam of a specific isotope is directed to a

decay station. The beta decay of the isotope is measured using beta detectors, and the

subsequent gamma rays emitted from the excited states of the daughter nucleus are

detected in coincidence using high-purity germanium (HPGe) detectors.[16]
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Decay Scheme Construction: By analyzing the energies and coincidence relationships of the

detected gamma rays, the energy levels of the daughter nucleus can be determined, and the

decay scheme, including branching ratios, can be constructed.[16]

Key Decay Schemes and Visualizations
Understanding the decay pathway of an isotope is essential for its application, especially in

medicine, as the emitted radiation determines its utility for imaging or therapy.

Decay Scheme of Indium-111
Indium-111 decays by electron capture to stable Cadmium-111 (111Cd). The decay proceeds

almost exclusively to an excited state of 111Cd, leading to the emission of two prominent

gamma photons that are ideal for SPECT imaging.[8][17][18]

111Cd States

111In
(T1/2 = 2.805 d)

Spin = 9/2+

Energy = 416.7 keV
Spin = 7/2+

EC (>99.9%) Energy = 245.4 keV
Spin = 5/2+

γ1: 171.3 keV
(91% abundance) Ground State (Stable)

Spin = 1/2+

γ2: 245.4 keV
(94% abundance)

Click to download full resolution via product page

Caption: Simplified decay scheme of Indium-111 to Cadmium-111.

Applications in Drug Development and Research
The unique properties of certain indium isotopes have made them indispensable tools.

111In in Radiopharmaceuticals: With its nearly ideal half-life and dual gamma emissions,

111In is widely used for radiolabeling molecules for diagnostic imaging.[1][19] It can be

attached to monoclonal antibodies, peptides, or cells using a chelator to track their

distribution in the body, which is critical for oncology and infection imaging.[10][20][21] For

example, 111In-labeled white blood cells are a gold standard for diagnosing hidden

infections.[1][22]
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113mIn in Diagnostics: As a generator-produced isotope, 113mIn provides a convenient, on-

demand source of a short-lived radionuclide for imaging studies of organs like the brain,

kidneys, and lungs.[13]

115In in Neutrino Physics: The extremely rare beta decay of 115In provides a low-energy

electron spectrum that is a valuable tool for testing nuclear theory models.[14] Precise

measurements of this decay are relevant to experiments searching for other rare events,

such as neutrinoless double beta decay, which could shed light on the nature of the neutrino.

[15]

Neutron-Rich Isotopes in Astrophysics: The study of the decay of very neutron-rich indium

isotopes is important for understanding the astrophysical r-process (rapid neutron capture),

which is responsible for creating many of the heavy elements in the universe.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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